Methyl 2-(2-fluorobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-fluorobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H18FNO3S/c1-23-18(22)15-12-8-3-2-4-10-14(12)24-17(15)20-16(21)11-7-5-6-9-13(11)19/h5-7,9H,2-4,8,10H2,1H3,(H,20,21)
• InChI Key: QQWJREJKQYXAFQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H18FNO3S
• Molecular Weight: 347.4 g/mol

Description

“Methyl 2-(2-fluorobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate” is a complex organic compound. It belongs to the class of thiophene derivatives. Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Corrosion Inhibition

• . Their ability to protect metals from corrosion makes them valuable in various sectors.

Organic Semiconductors

• Thiophene-based molecules play a crucial role in the development of organic semiconductors. .

Pharmacological Properties

• Thiophene-containing molecules often possess pharmacological activities. For instance:
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Drug Development

• Notable drugs incorporate thiophene frameworks. For instance:
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Fluorescence Sensing

• Although not directly mentioned for our compound, related thiophenes have been employed in fluorescence-based sensing applications. .

Chemical Synthesis and Material Science

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Future Directions

Thiophene-based analogs continue to be a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity. They are remarkably effective compounds both with respect to their biological and physiological functions. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.